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safety and handling of Hoffer's chlorosugar

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Hoffer's chlorosugar

CAS No.: 4330-21-6

Cat. No.: S704971

Chemical Identity and Properties

The table below summarizes the key identifiers and physical properties of Hoffer's chloresugar from

technical sources.

Property Value | Description

Common Name Hoffer's chlorosugar [1]

CAS Number 3056-12-0 [1]

Alternative CAS 4330-21-6 [2] [3]

Molecular Formula C21H21ClOs [1] [2]

Molecular Weight 388.84 g/mol [1] [2]

IUPAC Name 2-deoxy-3, 5-di-O-(4-toluoyl)-a-D-erythro-pentofuranosyl chloride [1]
Synonym 2-deoxy-3, 5-di-O-p-toluoyl-a-D-erythropentofuranosyl chloride [1]
Physical Form Solid, Powder [2]

Purity 90.0% (from one commercial source) [2]
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Safety and Handling Considerations

A critical gap exists in the publicly searchable information for Hoffer's chloresugar. Key safety documents
like a Safety Data Sheet (SDS) were not located. The provided commercial source states the product is

"intended for lab use only" [2], but no specific hazards are detailed.

¢ Missing Information: Toxicity data, first-aid measures, stability and reactivity, ecological information,
and disposal considerations are not available in the search results.

¢ Handling Inference: As a reactive synthetic intermediate (organochloride compound), standard
laboratory safety practices are essential in the absence of specific data.

Application in Synthesis

Hoffer's chlorosugar is a valuable synthetic intermediate in nucleoside chemistry. One documented protocol

describes its use in creating N2-3-tetrazolyl unnatural nucleosides [4].

The reaction proceeds via an Sy2 mechanism at the anomeric carbon, leading to inversion of configuration
and producing [-configured nucleosides with high regioselectivity for the N2 position of the tetrazole [4].

The diagram below illustrates this synthetic pathway and mechanism.
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Synthesis of N2-B-tetrazolyl nucleosides via Sy2 reaction with Hoffer's chlorosugar.

Detailed Experimental Protocol [4]

e Reaction Setup: The Sy2 substitution is performed by reacting Hoffer's chlorosugar with various 5-

substituted aromatic tetrazoles in the presence of potassium carbonate (K2CO3).

¢ Solvent: The reaction uses tetrahydrofuran (THF) as the solvent.

o Key Outcome: The process is noted for being regioselective (targeting the N2 nitrogen of the
tetrazole) and stereoselective (producing the [3-configured nucleoside), yielding the desired products
in very good yields.

e Theoretical Support: The observed selectivity is supported by a theoretical Density Functional
Theory (DFT) study, indicating that stereoelectronic and steric effects are crucial.

How to Proceed without Complete Safety Data

Given the lack of specific safety information, I strongly recommend you take the following steps to ensure

safe handling:

e Contact Suppliers Directly: Request the most recent Safety Data Sheet (SDS) from chemical
suppliers like CymitQuimica [2] or others that stock the compound.

e Consult Specialized Databases: Search professional chemical safety databases (e.g., PubChem
Compound) using the provided CAS numbers (3056-12-0 or 4330-21-6).

¢ Apply General Precautions: Until specific data is obtained, treat this compound with maximum
caution. Assume toxicity and implement strict controls: use appropriate personal protective equipment
(PPE) including gloves and safety glasses, and always work within a certified fume hood.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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